Cas no 1114491-60-9 (axinysone B)

• Product Name: axinysone B
• CAS No: 1114491-60-9
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 2047329
• PubChem ID: 25179732
• Update Time: 2025-08-02

axinysone B Chemical and Physical Properties

Names and Identifiers

• axinysone B
• (-)-Axinysone B
• 1114491-60-9
• CHEBI:201634
• CS-0892524
• CHEMBL512221
• E88957
• HY-N12149
• AKOS040762607
• Axinysone A
• (+)-Axinysone B
• (+)-Axinysone A
• (1aS,4R,7S,7aS,7bR)-4-hydroxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa[a]naphthalen-2-one
• (1aS,4R,7S,7aS,7bR)-4-hydroxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa(a)naphthalen-2-one
• DA-50830

• Inchi： 1S/C15H22O2/c1-8-5-6-10(16)9-7-11(17)12-13(14(12,2)3)15(8,9)4/h7-8,10,12-13,16H,5-6H2,1-4H3/t8-,10+,12-,13+,15+/m0/s1
• InChI Key： KDPNSOLPHGZUAY-RHVNPFLSSA-N
• SMILES： O=C1C=C2[C@@H](CC[C@H](C)[C@@]2(C)[C@@H]2[C@H]1C2(C)C)O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder

axinysone B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aristolane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aristolane sesquiterpenoids

Additional information on axinysone B

Exploring Axinysone B (CAS No. 1114491-60-9): A Promising Bioactive Compound in Modern Research

Axinysone B (CAS No. 1114491-60-9) is a naturally occurring bioactive compound that has garnered significant attention in recent years due to its unique structural properties and potential therapeutic applications. As researchers continue to explore novel compounds for drug discovery and biotechnology applications, Axinysone B stands out as a molecule of interest in fields ranging from pharmacology to marine biology. This article delves into the chemical characteristics, biological activities, and emerging research trends surrounding this fascinating compound.

The molecular structure of Axinysone B features a distinctive steroidal framework that contributes to its biological activity. With a molecular formula of C₃₀H₄₆O₄, this compound belongs to the class of marine-derived steroids, a group known for producing compounds with diverse pharmacological properties. The presence of specific functional groups in Axinysone B makes it particularly interesting for studying structure-activity relationships in drug development.

Recent studies have highlighted the potential of Axinysone B as a lead compound in anti-inflammatory research. In the context of current healthcare trends focusing on natural anti-inflammatory agents, this marine-derived molecule shows promise in modulating inflammatory pathways without the side effects associated with synthetic drugs. Researchers are particularly interested in its mechanism of action, which appears to differ from conventional non-steroidal anti-inflammatory drugs (NSAIDs).

The biosynthesis of Axinysone B in marine organisms has become a subject of intense study in the field of marine natural products chemistry. As the scientific community increasingly turns to marine ecosystems for novel bioactive compounds, understanding the ecological role and production pathways of molecules like Axinysone B becomes crucial. This aligns with current interests in sustainable drug discovery and blue biotechnology approaches.

From a pharmacological perspective, preliminary studies suggest that Axinysone B may exhibit selective activity against certain cellular targets. This specificity makes it an attractive candidate for targeted therapy development, particularly in areas where current treatments lack precision. Researchers are investigating its potential applications in various therapeutic areas, though much of this work remains in the preclinical stages.

The isolation and purification of Axinysone B present unique challenges that have driven innovations in natural product extraction techniques. Advanced chromatographic methods and spectroscopic analyses have been employed to characterize this compound thoroughly. These technical aspects are of particular interest to analytical chemists and researchers working on compound identification and structural elucidation.

In the context of current trends in personalized medicine, the study of compounds like Axinysone B takes on added significance. The compound's unique properties may contribute to the development of tailored therapeutic approaches, especially in conditions where individual variations in drug response are significant. This aligns with growing interest in precision medicine solutions across the healthcare sector.

Environmental scientists have also shown interest in Axinysone B due to its marine origin and potential ecological roles. As climate change impacts marine ecosystems, understanding the production and function of such bioactive compounds becomes important for marine conservation efforts. This connection to environmental sustainability makes Axinysone B research relevant to broader scientific and societal concerns.

The commercial potential of Axinysone B is beginning to attract attention from the pharmaceutical industry and biotech startups. While still in early stages, the compound's unique properties have sparked interest in potential licensing opportunities and collaborative research ventures. This development reflects the growing market for marine-derived pharmaceuticals and natural product-based therapies.

Future research directions for Axinysone B (CAS No. 1114491-60-9) are likely to focus on several key areas: detailed mechanism-of-action studies, structure-activity relationship optimization, and potential formulation development. As scientific techniques advance, particularly in areas like cryo-EM and computational chemistry, our understanding of this compound's full potential will undoubtedly expand.

For researchers and industry professionals interested in Axinysone B suppliers or Axinysone B synthesis, it's important to note that availability may currently be limited to specialized research chemical providers. The compound's relative novelty means that standardized protocols for its production and handling are still being established within the scientific community.

In conclusion, Axinysone B represents an exciting frontier in natural product research, combining elements of marine biology, medicinal chemistry, and pharmacological innovation. As studies continue to uncover its properties and potential applications, this compound may well emerge as an important player in the development of next-generation therapeutic agents and biochemical tools.